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Compound of Interest

Compound Name: Diethylzinc

Cat. No.: B1219324

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of diethylzinc
(DEZ), a highly reactive organozinc compound with significant applications in organic synthesis
and materials science. The information is presented to facilitate its use in research,
development, and manufacturing environments, with a strong emphasis on quantitative data,
experimental context, and safety considerations.

Core Physical and Thermodynamic Properties

Diethylzinc is a colorless, mobile liquid with a characteristic garlic-like odor. It is a pyrophoric
material, meaning it ignites spontaneously upon exposure to air, and it reacts violently with
water.[1] These properties necessitate handling under a dry, inert atmosphere.[2][3]

The following tables summarize the key physical and thermodynamic properties of diethylzinc
liquid.

Table 1: General and Physical Properties of Diethylzinc
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Property Value Notes
Molecular Formula CaH1o0Zn

Molecular Weight 123.5 g/mol [1]
Appearance Colorless, mobile liquid [1]
Odor Garlic-like [1]
Density 1.205 g/mL at 25 °C

Boiling Point 117-118 °C at 760 mmHg

Melting Point -28 °C

Refractive Index (n2°/D) 1.498

Viscosity 0.7 mPa-s at 21 °C [4]
Surface Tension (Not available)

Miscible with ether, petroleum ) )
Reacts violently with water and

Solubility ether, benzene, and other
hydrocarbons.[1] alcohols.

Table 2: Thermodynamic Properties of Diethylzinc

Property Value Notes

Vapor Pressure 16 mmHg at 20 °C

Heat of Vaporization 326 J/g

Heat of Combustion (Not available)

Heat of Formation (Liquid) 17 kJ/mol

Specific Heat 1.502 J/g-°C at 57 °C

Autoignition Temperature Spontaneously ignites in air [1]

Flash Point Not applicable (pyrophoric)
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Experimental Protocols

Accurate determination of the physical properties of a pyrophoric and air-sensitive compound
like diethylzinc requires specialized equipment and adherence to strict inert atmosphere

techniques. General methodologies are adapted to ensure safety and prevent decomposition of
the sample.

General Safety and Handling Precautions

All manipulations of diethylzinc must be performed in a glove box or under an inert
atmosphere (e.g., dry nitrogen or argon) using Schlenk line techniques.[2][3][5] All glassware
must be rigorously dried, and solvents must be anhydrous. Personal protective equipment,
including fire-resistant lab coats, safety glasses, and appropriate gloves, is mandatory.[6] An
appropriate fire extinguisher (e.g., Class D for combustible metals) and a container of
powdered lime or dry sand should be readily accessible for spill control.[7]

Determination of Density

The density of diethylzinc can be determined using a pychometer that has been adapted for
use with air-sensitive liquids.

Methodology:

Preparation: A gas-tight pycnometer of known volume is thoroughly dried in an oven and
then cooled under a stream of inert gas.

o Tare Weight: The empty, sealed pycnometer is weighed to obtain its tare mass.

« Filling: Inside a glovebox, the pycnometer is carefully filled with diethylzinc. The container is
sealed to prevent any contact with air.

» Equilibration and Weighing: The filled pycnometer is placed in a constant-temperature bath
until thermal equilibrium is reached. It is then removed, carefully cleaned and dried on the
exterior, and weighed.

o Calculation: The density is calculated by dividing the mass of the diethylzinc (filled weight
minus tare weight) by the known volume of the pycnometer.
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Determination of Viscosity

The viscosity of diethylzinc can be measured using a modified Ostwald viscometer designed
for operation within a closed, inert-atmosphere system.

Methodology:

e Apparatus Setup: A sealed Ostwald viscometer is connected to a Schlenk line. The
viscometer is placed in a constant-temperature bath.

o Sample Transfer: Diethylzinc is transferred into the viscometer via a cannula under a
positive pressure of inert gas.

e Measurement: The liquid is drawn up into the upper bulb of the viscometer by applying a
slight vacuum. The time taken for the liquid meniscus to fall between two calibrated marks is
measured.

o Calculation: The kinematic viscosity is calculated using the formula n = K * t, where K is the
viscometer constant and t is the flow time. The dynamic viscosity can be obtained by
multiplying the kinematic viscosity by the density of diethylzinc at the same temperature.

Determination of Vapor Pressure

The vapor pressure of diethylzinc can be determined using a static or dynamic method with an
apparatus designed to handle air-sensitive and potentially decomposing compounds.

Methodology (Static Method):

o Apparatus: A thermostatted vessel connected to a pressure transducer, all within a system
that can be evacuated and backfilled with an inert gas.

o Sample Introduction: A small, degassed sample of diethylzinc is introduced into the vessel
under an inert atmosphere.

o Equilibration: The vessel is immersed in a constant-temperature bath, and the system is
allowed to reach thermal and vapor-liquid equilibrium.
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o Measurement: The pressure of the vapor in equilibrium with the liquid is measured by the
pressure transducer. This is repeated at various temperatures to obtain the vapor pressure

curve.

Determination of Heat of Vaporization

The heat of vaporization can be determined calorimetrically or calculated from vapor pressure
data using the Clausius-Clapeyron equation.

Methodology (Calorimetric):

Apparatus: A specialized vaporization calorimeter designed for reactive compounds is used.
This often involves a Calvet-type calorimeter.

o Procedure: A known amount of diethylzinc is vaporized at a constant temperature within the
calorimeter.

o Measurement: The heat absorbed during the vaporization process is measured.

o Calculation: The molar enthalpy of vaporization is calculated by dividing the measured heat
by the number of moles of the vaporized sample.

Key Reactions and Experimental Workflows

Diethylzinc is a versatile reagent in organic chemistry. Below are representations of a common
synthetic application and a catalytic cycle.

Experimental Workflow: Simmons-Smith
Cyclopropanation

The Simmons-Smith reaction is a widely used method for the stereospecific synthesis of
cyclopropanes from alkenes. The Furukawa modification utilizes diethylzinc.[8]
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Simmons-Smith Cyclopropanation Workflow
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Signaling Pathway: Catalytic Asymmetric Addition to
Aldehydes

Diethylzinc can be used for the enantioselective addition of an ethyl group to aldehydes, a key
C-C bond-forming reaction, when in the presence of a chiral catalyst.[9]
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Asymmetric Addition of Diethylzinc to an Aldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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